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Compound of Interest

Compound Name: alpha-Methyl-m-tyrosine

Cat. No.: B015611 Get Quote

Essential Safety and Handling Guide for alpha-
Methyl-m-tyrosine
This guide provides crucial safety and logistical information for the handling and disposal of

alpha-Methyl-m-tyrosine, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety protocols.

Chemical Identifier:

Name: alpha-Methyl-m-tyrosine

Synonyms: α-Methyl-m-tyrosine, 3-hydroxy-alpha-methyl-phenylalanine

CAS Number: 305-96-4

Hazard Identification and Precautionary Measures
alpha-Methyl-m-tyrosine is categorized as an irritant.[1] It may cause irritation to the eyes,

skin, respiratory tract, and digestive tract.[2] The toxicological properties of this substance have

not been fully investigated.[2] Therefore, it should be handled with caution.

GHS Hazard Statements:

H319: Causes serious eye irritation.[1]
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Precautionary Statements:

P264: Wash hands and exposed skin thoroughly after handling.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P337+P317: If eye irritation persists: Get medical help.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

alpha-Methyl-m-tyrosine.

Situation Eyes/Face Hands Respiratory Body

Routine Handling

of Small

Quantities

Safety glasses

with side shields

or goggles.[3]

Chemical-

resistant gloves

(e.g., nitrile).

Type N95 (US)

or equivalent

respirator if dust

is generated.[3]

Laboratory coat.

Weighing and

Preparing

Solutions

Chemical safety

goggles.

Chemical-

resistant gloves.

Respirator with a

particulate filter

(e.g., N95) is

recommended to

minimize dust

inhalation.[3]

Laboratory coat.

Spill Cleanup

Chemical safety

goggles and a

face shield.

Heavy-duty,

chemical-

resistant gloves.

Air-purifying

respirator with a

particulate filter.

Chemical-

resistant suit or

apron over a

laboratory coat.

Operational Plan: Step-by-Step Handling
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1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

powders to minimize dust generation and accumulation.[2][4]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[2]

2. Personal Protective Equipment (PPE) and Hygiene:

Always wear the appropriate PPE as detailed in the table above.

Avoid contact with eyes, skin, and clothing.[2][4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound, before breaks,

and at the end of the workday.[2][5]

3. Weighing and Aliquoting:

Perform these tasks in a designated area, such as a weighing enclosure or a chemical fume

hood, to control dust.

Use a spatula or other appropriate tools to handle the powder. Avoid creating dust clouds.[6]

[7]

Close the container tightly after use.[2]

4. Solution Preparation:

When dissolving the solid, add the powder slowly to the solvent to avoid splashing.

If the solvent is volatile, prepare the solution in a fume hood.

5. Storage:

Store alpha-Methyl-m-tyrosine in a tightly closed container.[2]
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Keep it in a cool, dry, and well-ventilated area.[2][4]

Store away from incompatible materials, such as strong oxidizing agents.[6][7]

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[2]

Skin Contact

Remove contaminated clothing and shoes.

Flush skin with plenty of water for at least 15

minutes. Get medical aid if irritation develops or

persists.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[2]

Ingestion

If conscious and alert, rinse mouth and drink 2-4

cupfuls of milk or water. Never give anything by

mouth to an unconscious person. Get medical

aid. Do NOT induce vomiting.[2]

Spill Response Workflow:

The following diagram illustrates the step-by-step procedure for handling a spill of alpha-
Methyl-m-tyrosine.
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Immediate Actions Containment & Cleanup Disposal Follow-up

Spill Occurs Alert others in the area Evacuate the immediate area if necessary Don appropriate PPE Contain the spill with absorbent material Carefully sweep or vacuum up the solid material Decontaminate the spill area Place spilled material into a sealed, labeled container Dispose of waste according to regulations Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal Plan
All waste materials containing alpha-Methyl-m-tyrosine must be handled as hazardous waste

and disposed of in accordance with local, state, and federal regulations.[6][7]

1. Waste Collection:

Collect waste solid alpha-Methyl-m-tyrosine and any contaminated materials (e.g., gloves,

absorbent pads, paper towels) in a dedicated, clearly labeled, and sealed hazardous waste

container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Labeling:

Label the waste container clearly with "Hazardous Waste" and the full chemical name:

"alpha-Methyl-m-tyrosine".

Include the date of accumulation and any other information required by your institution.

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area.

Ensure the storage area is secure and away from incompatible materials.
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4. Final Disposal:

Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous

waste.

Do not attempt to dispose of alpha-Methyl-m-tyrosine down the drain or in the regular

trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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